6,7-Difluoro-1-(4-fluorophenyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• IUPAC Name: 6,7-difluoro-1-(4-fluorophenyl)-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C16H8F3NO3/c17-8-1-3-9(4-2-8)20-7-11(16(22)23)15(21)10-5-12(18)13(19)6-14(10)20/h1-7H,(H,22,23)
• InChI Key: RWCWKPZDWFXAFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=C(C(=O)C3=CC(=C(C=C32)F)F)C(=O)O)F
• Molecular Formula: C16H8F3NO3
• DSSTOX Substance ID: DTXSID80440142
• Molecular Weight: 319.23 g/mol
• CAS RN: 103994-99-6

Description

“6,7-Difluoro-1-(4-fluorophenyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid” is a chemical compound with the molecular formula C16H8F3NO3. Its average mass is 319.235 Da and its monoisotopic mass is 319.045624 Da.

Scientific Research Applications

Antibacterial Agent

. .

Veterinary Medicine

. This suggests potential veterinary applications for “6,7-Difluoro-1-(4-fluorophenyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid”.

Treatment of Resistant Infections

.

Synthesis of Labeled Compounds

. This suggests that “6,7-Difluoro-1-(4-fluorophenyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid” could potentially be used in the synthesis of labeled compounds for research purposes.

Environmental Contamination Studies

. Thus, “6,7-Difluoro-1-(4-fluorophenyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid” could potentially be used in studies investigating environmental contamination by veterinary pharmaceuticals.

Inhibitor of Protein Kinase C

. This suggests potential applications for “6,7-Difluoro-1-(4-fluorophenyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid” in the development of protein kinase inhibitors.

Mechanism of Action

Target of Action

The primary target of this compound is bacterial DNA-gyrase , an enzyme critical for bacterial DNA replication . This enzyme is responsible for supercoiling the bacterial DNA, which is necessary for various DNA processes such as replication, transcription, and recombination .

Mode of Action

The compound interacts with its target by inhibiting the bacterial DNA-gyrase . This inhibition disrupts the supercoiling process, leading to the cessation of DNA replication and ultimately bacterial cell death .

Biochemical Pathways

The affected pathway is the DNA replication pathway in bacteria . By inhibiting DNA-gyrase, the compound prevents the unwinding of the DNA helix, which is a crucial step in DNA replication . This disruption leads to the cessation of bacterial growth and proliferation .

Pharmacokinetics

Like other fluoroquinolones, it is expected to have good oral bioavailability . The compound’s solubility, density, and melting point suggest that it may have favorable absorption, distribution, metabolism, and excretion (ADME) properties .

Result of Action

The result of the compound’s action is the inhibition of bacterial growth and proliferation . By preventing DNA replication, the compound causes bacterial cell death, effectively combating bacterial infections .

Synthesis routes and methods

Procedure details

6,7-Difluoro-1-(4-fluorophenyl)-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid ethyl ester (14.5 g, 42 mmol) was mixed with acetic acid (300 ml), treated with 1N hydrochloric acid (100 ml) and heated to 100° for 4 hours. The reaction mixture was cooled and filtered, and the precipitate washed with water and ethyl ether to provide the title product as a solid, m.p. 252°-256° (11.5 g, 36.0 mmol, 85% yield).